4-Nitro-2-propan-2-yloxybenzamide

• IUPAC Name: 4-nitro-2-propan-2-yloxybenzamide
• InChI: InChI=1S/C10H12N2O4/c1-6(2)16-9-5-7(12(14)15)3-4-8(9)10(11)13/h3-6H,1-2H3,(H2,11,13)
• InChI Key: LNRWSICXYFITFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)[N+](=O)[O-])C(=O)N
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

4-Nitro-2-propan-2-yloxybenzamide is a benzamide derivative characterized by a nitro group at the para position (C4) and an isopropyloxy substituent at the ortho position (C2) on the aromatic ring. The nitro group may contribute to electrophilic reactivity, while the isopropyloxy moiety could influence solubility and metabolic stability .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: The nitro group in 4-nitro-2-propan-2-yloxybenzamide may confer different electronic properties compared to the iodine in 4-IBP or the halogenated aryl groups in BD compounds.
• Biological Relevance : While BD compounds and 4-IBP are associated with σ receptor interactions, the absence of analogous data for 4-nitro-2-propan-2-yloxybenzamide precludes direct pharmacological comparisons.

Nitro-Containing Heterocyclic Compounds

and describe nitrofuran derivatives with potent carcinogenic effects, emphasizing the role of nitro groups in toxicity:

Compound Name	Structure	Carcinogenicity Profile	Source
N-[4-(5-nitro-2-furyl)-2-thiazolyl]formamide	Nitrofuran-thiazole	Bladder carcinomas (100% incidence in rats)
5-acetamido-3-(5-nitro-2-furyl)-6H-1,2,4-oxadiazine	Nitrofuran-oxadiazine	Hemangioendothelialsarcomas (liver, mesentery)

Key Comparisons :

• Structural Divergence : Unlike nitrofurans, 4-nitro-2-propan-2-yloxybenzamide lacks a furan ring, reducing direct structural homology. However, the nitro group remains a shared feature.
• Toxicity Implications : Nitrofurans induce organ-specific tumors (e.g., bladder, liver), but the benzamide scaffold may redirect metabolic activation. For instance, nitrofurans undergo nitro-reduction to reactive intermediates, whereas aromatic nitro groups in benzamides may follow alternative pathways (e.g., cytochrome P450 oxidation).

Research Findings and Mechanistic Insights

Nitro Group Reactivity

• Nitrofuran derivatives () demonstrate that nitro groups are critical for carcinogenicity, likely via enzymatic reduction to genotoxic metabolites .
• Hypothesis for 4-Nitro-2-propan-2-yloxybenzamide: The nitro group’s position on a benzene ring (vs. However, this remains speculative without empirical data.

Substituent-Driven Metabolic Fate

• The isopropyloxy group in 4-nitro-2-propan-2-yloxybenzamide could enhance lipophilicity compared to smaller alkoxy substituents, influencing tissue distribution or excretion routes.